Cas no 1867193-60-9 ((3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid)

• Product Name: (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid
• CAS No: 1867193-60-9
• MF: C₁₅H₁₄BrNO₄S
• MW: 384.244962215424
• CID: 5858158
• PubChem ID: 165804937
• Update Time: 2025-07-19

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1867193-60-9
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid
• EN300-1164594

• Inchi： 1S/C15H14BrNO4S/c16-12-9-22-8-11(12)13(6-14(18)19)17-15(20)21-7-10-4-2-1-3-5-10/h1-5,8-9,13H,6-7H2,(H,17,20)(H,18,19)/t13-/m1/s1
• InChI Key： PJWJSUADMXXXMH-CYBMUJFWSA-N
• SMILES： BrC1=CSC=C1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 382.98269g/mol
• Monoisotopic Mass: 382.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 104Ų

Additional information on (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid

(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic Acid: A Novel Scaffold for Targeted Therapeutic Applications

CAS No. 1867193-60-9 represents a structurally unique (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This molecule is characterized by its complex stereochemistry and functional group diversity, making it a valuable candidate for the development of novel therapeutics. The 4-bromothiophen-3-yl substituent at the terminal carbon of the propanoic acid chain is particularly noteworthy, as it introduces both aromatic and heteroatomic features that can modulate molecular interactions with biological targets. The benzyloxy carbonyl group further enhances the molecule's hydrophobicity and stability, which are critical factors in drug design.

Recent studies have highlighted the importance of 3-(4-bromothiophen-3-yl)propanoic acid as a building block for the synthesis of bioactive compounds. The 3R configuration of the chiral center plays a pivotal role in determining the molecule's pharmacological profile, as stereochemical differences can significantly impact binding affinity and selectivity. Researchers have demonstrated that the introduction of the 4-bromothiophen-3-yl group can enhance the molecule's ability to interact with specific protein domains, particularly in the context of kinase inhibition and receptor modulation. This structural feature is believed to contribute to the molecule's potential as a lead compound for the treatment of inflammatory and oncological diseases.

The benzyloxy carbonyl moiety in (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid is a key element in its synthetic versatility. This group serves as a protective unit that can be selectively cleaved under specific reaction conditions, enabling the molecule to participate in a wide range of chemical transformations. The presence of the benzyloxy group also imparts additional steric and electronic effects that influence the molecule's reactivity and solubility properties. These characteristics make the compound suitable for applications in combinatorial chemistry and drug discovery platforms.

Emerging research has focused on the 4-bromothiophen-3-yl substituent's role in modulating the molecule's biological activity. The bromine atom at the 4-position of the thiophene ring is known to enhance the molecule's ability to engage with hydrophobic pockets in target proteins, while the thiophene ring itself provides aromaticity and π-electron delocalization. These properties are particularly relevant in the context of targeting G-protein-coupled receptors (GPCRs) and ion channels, which are major therapeutic targets in modern pharmacology. The 4-bromothiophen-3-yl group has also been shown to improve the molecule's ability to cross biological membranes, which is critical for achieving therapeutic concentrations in vivo.

Studies published in 2023 have further elucidated the potential of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid as a scaffold for the development of anti-inflammatory agents. The molecule's ability to inhibit the NF-κB signaling pathway, a key mediator of inflammatory responses, has been demonstrated in in vitro models. This effect is attributed to the synergistic interaction between the 4-bromothiophen-3-yl group and the benzyloxy carbonyl moiety, which collectively modulate the activity of inflammatory cytokines. These findings suggest that the compound could be a promising candidate for the treatment of autoimmune disorders and chronic inflammatory conditions.

Another area of active investigation is the application of (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid in oncology. Researchers have reported that the molecule exhibits antiproliferative activity against a panel of cancer cell lines, particularly those expressing specific receptor tyrosine kinases. The 4-bromothiophen-3-yl group appears to play a critical role in this activity by interacting with the ATP-binding site of these kinases, thereby inhibiting their enzymatic activity. The 3R configuration of the molecule is believed to enhance its binding affinity to these targets, making it a potential lead compound for the development of targeted cancer therapies.

The benzyloxy carbonyl group in (3R)-3-{[(benzyloxy)carbonyl]amino}-,3-(4-bromothiophen-3-yl)propanoic acid also contributes to the molecule's metabolic stability. This is a crucial factor in drug development, as compounds with poor metabolic stability often exhibit low bioavailability and rapid clearance from the body. The benzyloxy group acts as a hydrophobic barrier, reducing the likelihood of enzymatic degradation and extending the molecule's half-life in biological systems. This property makes the compound particularly attractive for applications in chronic disease management, where sustained therapeutic effects are required.

Recent advances in computational chemistry have enabled the prediction of the molecule's binding interactions with various biological targets. Molecular docking studies have shown that (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid can form multiple hydrogen bonds with key residues in target proteins, which is essential for achieving high-affinity interactions. The 4-bromothiophen-3-yl group is particularly effective in forming hydrophobic interactions with aromatic amino acid residues, while the benzyloxy carbonyl group contributes to electrostatic interactions that stabilize the binding complex.

In conclusion, (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(4-bromothiophen-3-yl)propanoic acid represents a promising scaffold for the development of novel therapeutics. Its unique structural features, including the 4-bromothiophen-3-yl substituent and the benzyloxy carbonyl group, enable it to interact with a wide range of biological targets. The molecule's potential applications in anti-inflammatory and oncological therapies highlight its significance in modern pharmaceutical research. As further studies are conducted, the molecule may become a cornerstone in the development of targeted drug therapies with improved efficacy and safety profiles.